4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide

• Molecular Formula: C19H16BrN5OS
• Molecular Weight: 442.3 g/mol
• IUPAC Name: 4-bromo-N-[[4-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C19H16BrN5OS/c1-2-16-22-23-19-25(16)24-18(27-19)14-5-3-12(4-6-14)11-21-17(26)13-7-9-15(20)10-8-13/h3-10H,2,11H2,1H3,(H,21,26)
• InChI Key: UWOQAFYONYMJBZ-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)CNC(=O)C4=CC=C(C=C4)Br

Description

4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique properties that make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. This compound has also been shown to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide has been shown to have a wide range of biochemical and physiological effects. This compound has been shown to inhibit the activity of certain enzymes and proteins, which can lead to a reduction in inflammation and the growth of cancer cells. It has also been shown to modulate the immune system and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide in lab experiments is its ability to selectively target certain enzymes and proteins. This compound has also been shown to have low toxicity, making it a safe tool for studying various biological processes. However, one of the main limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide. One potential direction is the development of new derivatives of this compound that have improved solubility and selectivity. Another potential direction is the use of this compound in the development of new drugs for the treatment of various diseases, such as cancer and viral infections. Additionally, this compound could be used as a tool for studying the role of certain enzymes and proteins in various biological processes.

Synthesis Methods

The synthesis of 4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide involves several steps. The first step involves the reaction of 4-bromoaniline with 3-ethyl-1,2,4-triazole-5-thiol to form 4-bromo-N-[4-(3-ethyl-1,2,4-triazol-5-yl)phenyl]benzamide. This intermediate is then reacted with 1,3-dibromobenzene to form the final product, 4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide.

Scientific Research Applications

4-bromo-N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzyl]benzamide has been studied extensively for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. It has also been used as a tool for studying various biological processes, such as protein-protein interactions and enzyme activity.